Cas no 65717-77-3 (Sulfuric acid, bis(2-ethylhexyl) ester)

Sulfuric acid, bis(2-ethylhexyl) ester structure
65717-77-3 structure
Product name:Sulfuric acid, bis(2-ethylhexyl) ester
CAS No:65717-77-3
MF:C16H34O4S
MW:322.50376
CID:388931
PubChem ID:22210393

Sulfuric acid, bis(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

    • Sulfuric acid, bis(2-ethylhexyl) ester
    • bis(2-ethylhexyl) sulfate
    • 65717-77-3
    • SCHEMBL412275
    • DTXSID90623404
    • Sulfuric acid,bis(2-ethylhexyl)ester
    • Inchi: InChI=1S/C16H34O4S/c1-5-9-11-15(7-3)13-19-21(17,18)20-14-16(8-4)12-10-6-2/h15-16H,5-14H2,1-4H3
    • InChI Key: PVGGIXIKFFHCOS-UHFFFAOYSA-N
    • SMILES: CCCCC(CC)COS(=O)(=O)OCC(CC)CCCC

Computed Properties

  • Exact Mass: 322.21778074g/mol
  • Monoisotopic Mass: 322.21778074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 14
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61Ų
  • XLogP3: 6

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